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Compound of Interest

Compound Name: (3-Aminobenzyl)diethylamine

Cat. No.: B1274826 Get Quote

Technical Guide: Safety and Handling of (3-
Aminobenzyl)diethylamine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available safety data

for structurally related compounds. As of the date of this publication, a comprehensive, officially

recognized Safety Data Sheet (SDS) for (3-Aminobenzyl)diethylamine (CAS No. 27958-97-0)

is not readily available. The information herein is provided for research and development

purposes and should be used as a guide for safe handling. All laboratory work should be

conducted by trained professionals with appropriate safety measures in place.

Chemical Identification and Properties
(3-Aminobenzyl)diethylamine, also known as 3-(Diethylaminomethyl)aniline, is an aromatic

amine. Its chemical structure combines features of both aniline and diethylamine, which

dictates its reactivity and potential hazards.
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Property Value Source

Chemical Name (3-Aminobenzyl)diethylamine -

Synonyms 3-(Diethylaminomethyl)aniline -

CAS Number 27958-97-0 -

Molecular Formula C₁₁H₁₈N₂ [PubChemLite]

Molecular Weight 178.27 g/mol [PubChemLite]

Boiling Point 167-168 °C at 42 Torr [ChemicalBook]

Density 0.983 ± 0.06 g/cm³ (predicted) [ChemicalBook]

Predicted logP 1.4 [PubChemLite]

Hazard Identification and Classification
Due to the absence of a specific Safety Data Sheet for (3-Aminobenzyl)diethylamine, the

hazard classification is extrapolated from the closely related compound, 3-Aminobenzylamine

(CAS 4403-70-7). The hazards associated with the aniline and diethylamine moieties are also

considered.

GHS Classification (based on 3-Aminobenzylamine)[1][2]

Hazard Class Hazard Category GHS Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H314: Causes severe skin

burns and eye damage

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 2
H411: Toxic to aquatic life with

long lasting effects
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Signal Word: Danger[1]

Hazard Pictograms (inferred):

Corrosive

Irritant

Environmental Hazard

First Aid Measures
First aid measures are based on the potential for corrosive and toxic effects, similar to related

aromatic amines.[1] Immediate medical attention is crucial in all cases of significant exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Immediately call a POISON

CENTER or doctor/physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower for at least 15

minutes. Immediately call a POISON CENTER

or doctor/physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.

Ingestion

Do NOT induce vomiting. Rinse mouth.

Immediately call a POISON CENTER or

doctor/physician.

Handling Precautions and Experimental Protocols
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Given that aromatic amines can be sensitive to air and light, and considering the extrapolated

hazards, stringent handling procedures are necessary.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure.

Protection Type Recommended Specification

Eye/Face Protection Tightly fitting safety goggles and a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile or

neoprene), a lab coat, and appropriate

protective clothing.

Respiratory Protection

Use in a well-ventilated area, preferably a

chemical fume hood. If the generation of vapors

or aerosols is likely, a NIOSH/MSHA-approved

respirator with an appropriate cartridge for

organic vapors and amines should be used.

Safe Handling Workflow
The following diagram illustrates a recommended workflow for handling (3-
Aminobenzyl)diethylamine.
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Workflow for Handling (3-Aminobenzyl)diethylamine
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Safe handling workflow for (3-Aminobenzyl)diethylamine.
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Experimental Protocol for Handling Air-Sensitive
Aromatic Amines
This protocol provides a general framework for handling (3-Aminobenzyl)diethylamine,

assuming it may be air-sensitive.

Preparation of Glassware: Ensure all glassware is thoroughly dried in an oven and cooled

under a stream of inert gas (e.g., nitrogen or argon).

Inert Atmosphere: Conduct all manipulations of the compound under an inert atmosphere,

using a Schlenk line or a glovebox.

Transfer: Use dry, nitrogen-flushed syringes or cannulas for transferring the liquid.

Reaction Setup: Set up the reaction in a flask equipped with a septum, and maintain a

positive pressure of inert gas throughout the experiment.

Quenching: At the end of the reaction, quench any unreacted material cautiously with an

appropriate reagent before workup.

Waste Disposal: All waste materials, including contaminated solvents and disposable

labware, should be collected in a designated, labeled hazardous waste container.

Logical Relationships of Hazards
The following diagram illustrates the logical relationships between the hazards associated with

(3-Aminobenzyl)diethylamine, based on its structural components and data from related

compounds.
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Hazard Relationships of (3-Aminobenzyl)diethylamine

(3-Aminobenzyl)diethylamine
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Work in Fume Hood
Emergency Eyewash/

Shower Accessible
Proper Waste Disposal

(Avoid Environmental Release)
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Logical relationships of hazards for (3-Aminobenzyl)diethylamine.

Stability and Reactivity
Based on the reactivity of similar aromatic amines and N-benzyl diethylamines, the following

can be inferred:

Reactivity: May be incompatible with strong oxidizing agents, acids, and acid chlorides.

Conditions to Avoid: Exposure to air, light, and incompatible materials.

Hazardous Decomposition Products: Upon combustion, may produce toxic fumes of nitrogen

oxides (NOx) and carbon oxides (CO, CO₂).
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This technical guide is intended to provide a starting point for the safe handling of (3-
Aminobenzyl)diethylamine. It is imperative that researchers conduct their own risk

assessments and adhere to all institutional and regulatory safety guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1274826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

